Fast carbon dioxide recycling by reaction with γ-Mg(BH4)2†

Physical Chemistry Chemical Physics Pub Date: 2014-09-05 DOI: 10.1039/C4CP03300K

Abstract

γ-Mg(BH4)2 was found to be a promising material for CO2 recycling (mainly to formate and alkoxide-like compounds). CO2 conversion occurs with unprecedented fast kinetics at 30 °C and 1 bar. A multi-technique approach allowed to attribute the superior performance of γ-Mg(BH4)2 to its large specific surface area.

Graphical abstract: Fast carbon dioxide recycling by reaction with γ-Mg(BH4)2
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